Cas no 1864059-88-0 (Cyclohexyl(pyridin-4-yl)methanamine hydrochloride)

Cyclohexyl(pyridin-4-yl)methanamine hydrochloride is a chiral amine derivative featuring both cyclohexyl and pyridinyl functional groups. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic and pharmaceutical applications. The compound’s rigid cyclohexyl backbone and aromatic pyridine moiety contribute to its utility as a building block in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined structure allows for precise modifications, facilitating research in ligand design and receptor targeting. The hydrochloride salt ensures consistent handling and storage properties, while the pyridine nitrogen offers potential coordination sites for metal-catalyzed reactions. This compound is valued for its versatility in organic synthesis and drug discovery.
Cyclohexyl(pyridin-4-yl)methanamine hydrochloride structure
1864059-88-0 structure
Product Name:Cyclohexyl(pyridin-4-yl)methanamine hydrochloride
CAS No:1864059-88-0
MF:C12H19ClN2
MW:226.745661973953
CID:5721799
PubChem ID:86263070
Update Time:2025-06-08

Cyclohexyl(pyridin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • cyclohexyl(pyridin-4-yl)methanamine hydrochloride
    • F2167-2125
    • AKOS026747746
    • 1864059-88-0
    • EN300-240825
    • cyclohexyl(pyridin-4-yl)methanamine;hydrochloride
    • Cyclohexyl(pyridin-4-yl)methanamine hydrochloride
    • Inchi: 1S/C12H18N2.ClH/c13-12(10-4-2-1-3-5-10)11-6-8-14-9-7-11;/h6-10,12H,1-5,13H2;1H
    • InChI Key: SZUIULZRCCBZMM-UHFFFAOYSA-N
    • SMILES: Cl.NC(C1C=CN=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 226.1236763g/mol
  • Monoisotopic Mass: 226.1236763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų

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Additional information on Cyclohexyl(pyridin-4-yl)methanamine hydrochloride

Recent Advances in Cyclohexyl(pyridin-4-yl)methanamine Hydrochloride (CAS: 1864059-88-0) Research

Cyclohexyl(pyridin-4-yl)methanamine hydrochloride (CAS: 1864059-88-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexyl and pyridinyl moieties, has recently garnered attention due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS) and oncology. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, shedding light on its mechanism of action and possible clinical applications.

One of the key areas of research involving Cyclohexyl(pyridin-4-yl)methanamine hydrochloride is its role as a building block in the synthesis of novel bioactive molecules. Recent publications have highlighted its utility in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds designed to inhibit protein kinases involved in cancer progression. The study reported that derivatives of this compound exhibited potent inhibitory activity against selected kinase targets, with IC50 values in the nanomolar range. These findings underscore the compound's versatility and potential as a scaffold for drug design.

In addition to its applications in oncology, Cyclohexyl(pyridin-4-yl)methanamine hydrochloride has also been investigated for its effects on neurotransmitter systems. A recent preclinical study published in Neuropharmacology explored its interaction with nicotinic acetylcholine receptors (nAChRs), which play a critical role in cognitive function and addiction. The study found that the compound exhibited moderate affinity for α4β2 nAChRs, suggesting potential utility in the treatment of neurological disorders such as Alzheimer's disease and nicotine dependence. However, further research is needed to elucidate its precise mechanism of action and optimize its pharmacological profile.

The synthesis and characterization of Cyclohexyl(pyridin-4-yl)methanamine hydrochloride have also been the focus of recent investigations. A 2022 paper in Organic & Biomolecular Chemistry described an efficient and scalable synthetic route for this compound, highlighting its high yield and purity. The authors emphasized the importance of optimizing reaction conditions to minimize byproducts and ensure reproducibility, which is critical for its use in large-scale pharmaceutical production. Additionally, advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the compound's structure and purity, providing a robust foundation for subsequent biological studies.

Despite these promising developments, challenges remain in the clinical translation of Cyclohexyl(pyridin-4-yl)methanamine hydrochloride and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to enhance its drug-like properties, as reported in a 2023 review article in Expert Opinion on Drug Discovery. The review highlighted the importance of medicinal chemistry strategies, such as the introduction of solubilizing groups and the optimization of lipophilicity, to improve the compound's pharmacokinetic profile.

In conclusion, Cyclohexyl(pyridin-4-yl)methanamine hydrochloride (CAS: 1864059-88-0) represents a valuable tool in chemical biology and drug discovery. Its diverse applications, ranging from kinase inhibition to neurotransmitter modulation, highlight its potential as a versatile scaffold for therapeutic development. Ongoing research efforts are expected to further elucidate its biological activities and optimize its properties for clinical use. As the field advances, this compound is likely to play an increasingly important role in the discovery of novel treatments for complex diseases.

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